Cas no 61546-05-2 (1H-Imidazolium, 1-octyl-3-propyl-, bromide)

• Product Name: 1H-Imidazolium, 1-octyl-3-propyl-, bromide
• CAS No: 61546-05-2
• MF: C₁₄H₂₉BrN₂
• MW: 305.297463178635
• CID: 475411
• PubChem ID: 71394758
• Update Time: 2025-04-19

1H-Imidazolium, 1-octyl-3-propyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-octyl-3-propyl-, bromide
• 1-octyl-3-propyl-1,2-dihydroimidazol-1-ium,bromide
• 61546-05-2
• 1-Octyl-3-propyl-2,3-dihydro-1H-imidazol-1-ium bromide
• DTXSID80816429

• Inchi： 1S/C14H28N2.BrH/c1-3-5-6-7-8-9-11-16-13-12-15(14-16)10-4-2;/h12-13H,3-11,14H2,1-2H3;1H
• InChI Key： WDHJEVLRKICULE-UHFFFAOYSA-N
• SMILES： [Br-].[NH+]1(C=CN(CCC)C1)CCCCCCCC

Computed Properties

• Exact Mass: 274.9245
• Monoisotopic Mass: 304.15141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14